molecular formula PbSO4<br>O4PbS B103706 Lead sulfate CAS No. 7446-14-2

Lead sulfate

Cat. No. B103706
CAS RN: 7446-14-2
M. Wt: 303 g/mol
InChI Key: KEQXNNJHMWSZHK-UHFFFAOYSA-L
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Description

Lead sulfate (PbSO4) is a chemical compound that plays a significant role in various industrial applications, particularly in the production of lead-acid batteries. The compound is known for its involvement in the electrochemical reactions within the battery, contributing to the battery's characteristics and performance .

Synthesis Analysis

The synthesis of lead sulfate and its nanostructures can be achieved through different methods. A notable approach is the use of scrap lead paste from lead-acid batteries to synthesize tetrabasic lead sulfate (4BS), which is then used as an additive to improve battery performance . Another method involves a mechanochemical process where lead oxide is co-ground with sulfur, leading to the formation of lead sulfide and lead sulfate . Additionally, a microwave reaction utilizing a thio Schiff-base as a sulfuring agent has been employed to create lead sulfate nanocrystals with varying morphologies .

Molecular Structure Analysis

The molecular structure of lead sulfate and its basic forms has been extensively studied. Tetrabasic lead sulfate (4PbO.PbSO4), an intermediate phase in lead-acid battery production, has a structure closely related to that of tetragonal PbO, with a unique sulfate group showing dynamic or static disorder . Tribasic lead sulfate (3PbO.PbSO4.H2O) features a structure with hexagonal nets of Pb and layers where Pb is partially replaced by equal numbers of S and 2H . These structural insights are crucial for understanding the solid-state reactions during battery production and cycling.

Chemical Reactions Analysis

The basic sulfates of lead, including PbO.PbSO4, 3PbO.PbSO4.H2O, and 4PbO.PbSO4, undergo anodic oxidation to form beta-PbO2, a process essential for the operation of lead-acid batteries . The transformation is largely metasomatic, preserving the morphology of the original basic sulfate crystals .

Physical and Chemical Properties Analysis

Lead sulfate nanostructures exhibit size-dependent optical and thermal properties. The band gap of PbS nanoparticles can be influenced by the size of the crystallites, which is a critical factor in determining the material's optical properties . The physical properties of lead sulfate, such as crystallinity and atomic ordering, can be evaluated using structural models and diffraction data . The addition of tetrabasic lead sulfate as an additive in lead-acid batteries has been shown to significantly enhance the charge-discharge cycle life, demonstrating the importance of the physical and chemical properties of lead sulfate in practical applications .

Scientific Research Applications

Electrochemical Properties in Lead-Acid Batteries

Lead sulfate plays a critical role in the electrochemical properties of lead-acid batteries. Research has investigated the electrochemical properties of lead and its compounds, including lead sulfate, in sulfate solutions, contributing significantly to our understanding of lead-acid battery functionality and electrode material characteristics (Kozin & Usach, 1995).

Recycling and Recovery Processes

Lead sulfate is a key component in waste recycling, particularly in the context of spent lead-acid batteries. Studies have developed methods for the recovery of lead from lead paste, which contains a significant proportion of lead sulfate. These methods include hydrometallurgical desulfurization and vacuum thermal reduction, aiming for efficient recycling and environmental sustainability (Ma & Qiu, 2015).

Lead Sulfate in Pollution Treatment

Lead sulfate has been used in the treatment of pollutants like chromium. Studies have explored the precipitation of chromium using lead sulfate, focusing on parameters like reaction temperature, pH, and lead sulfate dosage to optimize the removal process. This research contributes to environmental protection by developing methods to reduce harmful chromium concentrations (Peng et al., 2018).

Synthesis and Characterization

Research into the synthesis and characterization of lead sulfate and its derivatives has led to the development of various compounds with potential industrial applications. For instance, studies have investigated the synthesis of tribasic and tetrabasic lead sulfates by reactive grinding, examining the influence of morphological features on electrochemical performances (Grugeon-Dewaele et al., 1998).

Lead Sulfate in Biological Systems

In biological systems, lead sulfate has been examined for its interactions and impacts. For example, the use of sulfur-based materials in water treatment leads to increased sulfate concentrations, which can have effects on aquatic organisms. Research in this area has assessed the acute and chronic toxicity of sulfate to organisms like zebrafish, providing insights into the biological impacts of sulfate in ecosystems (Cao et al., 2022).

Safety And Hazards

Lead sulfate is toxic by inhalation, ingestion, and skin contact . It is a cumulative poison, and repeated exposure may lead to anemia, kidney damage, eyesight damage, or damage to the central nervous system . It is also corrosive - contact with the eyes can lead to severe irritation or burns .

Future Directions

The addition of tetrabasic lead sulfates (4BS) as additives to positive pastes will effectively address the shortcomings which occur during the usage of Lead-acid batteries, such as the premature capacity loss and the active substances shed in the positive paste . This suggests that future research could focus on improving the performance of lead-acid batteries using lead sulfate .

Relevant Papers Several papers have been published on the topic of lead sulfate. These include studies on the reduction of basic lead sulfate , the stabilization of exogenous lead-contaminated soil with different particle sizes , and the use of lead sulfate as the positive active material of lead-acid batteries .

properties

IUPAC Name

lead(2+);sulfate
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InChI

InChI=1S/H2O4S.Pb/c1-5(2,3)4;/h(H2,1,2,3,4);/q;+2/p-2
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InChI Key

KEQXNNJHMWSZHK-UHFFFAOYSA-L
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Canonical SMILES

[O-]S(=O)(=O)[O-].[Pb+2]
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Molecular Formula

PbSO4, O4PbS
Record name LEAD SULFATE
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DSSTOX Substance ID

DTXSID50883502
Record name Lead sulphate
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Molecular Weight

303 g/mol
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Physical Description

Lead sulfate appears as a white crystalline solid. Insoluble in water and sinks in water. Contact may irritate skin, eyes, and mucous membranes. May be mildly toxic by ingestion, inhalation and skin absorption. Used to make other chemicals. Use: in lithography, battery acid solution treated fabrics, used in varnishes., Water or Solvent Wet Solid, Dry Powder; Dry Powder, Water or Solvent Wet Solid; Water or Solvent Wet Solid, Dry Powder, Water or Solvent Wet Solid; Liquid, Other Solid; Other Solid, White powder that is insoluble in water; [CAMEO]
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Solubility

In water, 0.0404 g/100 mL at 25 °C; slightly soluble in alkaline solutions., Soluble in about 2225 parts water; more soluble in nitric acid; soluble in sodium hydroxide, ammonium acetate or tartrate solution; soluble in concentrated hydriodic acid; insoluble in alcohol., In water, 32 mg/L at 15 °C
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Density

6.2 at 68 °F (USCG, 1999) - Denser than water; will sink, 6.2 g/cu cm
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Product Name

Lead sulfate

Color/Form

White, heavy crystal powder, White monoclinic or rhombic crystals

CAS RN

7446-14-2; 15739-80-7, 7446-14-2, 15739-80-7, 52732-72-6, 90583-07-6
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Melting Point

2138 °F (USCG, 1999), 1170 °C
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Synthesis routes and methods

Procedure details

Australian Pat. No. 28,957, (1971) describes a method of precipitating lead chloride from brine solution by cooling followed by reacting said lead chloride with water and calcium sulphate to produce a lead sulphate precipitate and calcium chloride solution. Although low chloride levels in the lead sulphate were obtainable with rigorous washing, the product is again suitable to lead smelters in limited quantities and must be treated on a sinter machine to remove sulphur before the blast. Capital and operating costs are projected to be high for the process since the brine solution must be heated for high lead solubility and then cooled for lead chloride precipitation.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Lead sulfate
Reactant of Route 2
Lead sulfate
Reactant of Route 3
Lead sulfate
Reactant of Route 4
Lead sulfate
Reactant of Route 5
Lead sulfate
Reactant of Route 6
Lead sulfate

Citations

For This Compound
12,000
Citations
H Peng, J Guo, B Li, Z Liu, C Tao - Journal of the Taiwan Institute of …, 2018 - Elsevier
… Lead sulfate was chose to precipitate chromium (VI) based on the difference of the solubility between lead sulfate … pH of solution and dosage of lead sulfate were investigated. Results …
Number of citations: 47 www.sciencedirect.com
WC Vosburgh, DN Craig - Journal of the American Chemical …, 1929 - ACS Publications
… stable physical form9 and any lead monoxide present may be converted to lead sulfate. Since lead sulfate was to be mixed with the lead dioxide in setting up the cells it was …
Number of citations: 24 pubs.acs.org
A Mahapatra, N Parikh, H Kumari, MK Pandey… - Journal of Applied …, 2020 - pubs.aip.org
… of lead sulfate (PbSO 4 ) as an effective passivator in OIHP single crystals (SCs). Using impedance spectroscopy, we evaluate the ion migration and electrical properties of lead sulfate-…
Number of citations: 46 pubs.aip.org
Z Takehara - Journal of power sources, 2000 - Elsevier
… oxidized to 20% and lead sulfate was present on the lead dioxide layer. At 50% lead sulfate near the electrode surface was oxidized to lead dioxide. The lead sulfate was observed at 20…
Number of citations: 88 www.sciencedirect.com
SAA Sajadi - American Journal of Analytical Chemistry, 2011 - researchgate.net
… The morphologic investigations of lead oxide sulfate and lead sulfate that is the goal of this work, were accomplished by an electron microscope SEM(REM-JEOLJSM-840). The …
Number of citations: 19 www.researchgate.net
IM Kolthoff, RW Perlich, D Weiblen - The Journal of Physical …, 1942 - ACS Publications
… In the present study the solubilities of lead sulfate and lead oxalate have been determined in … It is seen that the solubility product of lead sulfate in 50 per cent ethanol is about 2.5 X 10-12…
Number of citations: 41 pubs.acs.org
WJ Hamer - Journal of the American Chemical Society, 1935 - ACS Publications
… stable state and also converts any monoxide into lead sulfate. Since lead sulfate is added … At concentrations below 0.01 M it is necessary to correct for the solubility of lead sulfate in …
Number of citations: 55 pubs.acs.org
L Monico, K Janssens, C Miliani… - Analytical …, 2013 - ACS Publications
… Artificial Aging of Model Samples of Co-Precipitates of Lead Chromate and Lead Sulfate | … Artificial Aging of Model Samples of Co-Precipitates of Lead Chromate and Lead Sulfate …
Number of citations: 137 pubs.acs.org
LE Moore - The Journal of Physical Chemistry, 1957 - ACS Publications
… The purpose of this investigation was to determine the thermoluminescence of the sulfates, and to study particularly sodium sulfate which can be easily purified, and lead sulfate which …
Number of citations: 29 pubs.acs.org
JD Esdaile - Journal of The Electrochemical Society, 1966 - iopscience.iop.org
… temperature of dibasic lead sulfate was attempted by using dibasic lead sulfate, and a … all composition of dibasic lead sulfate. Patterns of the dibasic lead sulfate fusion were taken …
Number of citations: 18 iopscience.iop.org

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